Cas no 88433-76-5 (Cyclohexane, 1-nitro-3-octadecyl-)
88433-76-5 structure
Product Name:Cyclohexane, 1-nitro-3-octadecyl-
CAS No:88433-76-5
MF:C24H47NO2
MW:381.635487794876
CID:633046
PubChem ID:20447701
Update Time:2025-04-19
Cyclohexane, 1-nitro-3-octadecyl- Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexane, 1-nitro-3-octadecyl-
- 1-nitro-3-octadecylcyclohexane
- 88433-76-5
- DTXSID20607292
- SCHEMBL10877104
-
- Inchi: 1S/C24H47NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-19-23-20-18-21-24(22-23)25(26)27/h23-24H,2-22H2,1H3
- InChI Key: ZRNZUICCYDBQTE-UHFFFAOYSA-N
- SMILES: [O-][N+](C1CCCC(CCCCCCCCCCCCCCCCCC)C1)=O
Computed Properties
- Exact Mass: 381.360679742g/mol
- Monoisotopic Mass: 381.360679742g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 27
- Rotatable Bond Count: 17
- Complexity: 340
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 11.4
- Topological Polar Surface Area: 45.8Ų
Cyclohexane, 1-nitro-3-octadecyl- Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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